Cas no 2734778-47-1 ((4-Chloro-2-isopropoxyphenyl)(methyl)sulfane)

• Product Name: (4-Chloro-2-isopropoxyphenyl)(methyl)sulfane
• CAS No: 2734778-47-1
• MF: C₁₀H₁₃ClOS
• MW: 216.73
• CID: 5080035
• Update Time: 2025-05-22

(4-Chloro-2-isopropoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (4-Chloro-2-isopropoxyphenyl)(methyl)sulfane

• Inchi： 1S/C10H13ClOS/c1-7(2)12-9-6-8(11)4-5-10(9)13-3/h4-7H,1-3H3
• InChI Key： NCKPWATYGXUEFM-UHFFFAOYSA-N
• SMILES： C1=CC(SC)=C(C=C1Cl)OC(C)C

Additional information on (4-Chloro-2-isopropoxyphenyl)(methyl)sulfane

Recent Advances in the Study of (4-Chloro-2-isopropoxyphenyl)(methyl)sulfane (CAS: 2734778-47-1)

In recent years, the compound (4-Chloro-2-isopropoxyphenyl)(methyl)sulfane (CAS: 2734778-47-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities.

One of the key areas of research has been the synthesis and characterization of (4-Chloro-2-isopropoxyphenyl)(methyl)sulfane. Recent publications have reported improved synthetic methods that enhance yield and purity, making the compound more accessible for further studies. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity and purity.

Biological evaluations of (4-Chloro-2-isopropoxyphenyl)(methyl)sulfane have revealed its potential as an inhibitor of specific enzymatic pathways. For instance, studies have demonstrated its efficacy in modulating the activity of certain kinases involved in inflammatory and oncogenic processes. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutics targeting these pathways.

In addition to its enzymatic inhibition properties, (4-Chloro-2-isopropoxyphenyl)(methyl)sulfane has also been investigated for its pharmacokinetic and pharmacodynamic profiles. Recent preclinical studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics, which are critical for its further development as a drug candidate. These studies have highlighted the compound's favorable bioavailability and metabolic stability.

Furthermore, computational modeling and molecular docking studies have been conducted to understand the interactions between (4-Chloro-2-isopropoxyphenyl)(methyl)sulfane and its target proteins. These in silico approaches have complemented experimental data, offering a deeper understanding of the compound's binding affinity and selectivity. Such integrative studies are paving the way for the rational design of derivatives with enhanced therapeutic properties.

Despite these advancements, challenges remain in the development of (4-Chloro-2-isopropoxyphenyl)(methyl)sulfane as a therapeutic agent. Issues such as potential off-target effects and toxicity profiles need to be addressed through comprehensive in vitro and in vivo studies. Ongoing research aims to optimize the compound's safety and efficacy, with the ultimate goal of advancing it to clinical trials.

In conclusion, the recent studies on (4-Chloro-2-isopropoxyphenyl)(methyl)sulfane (CAS: 2734778-47-1) underscore its potential as a valuable molecule in drug discovery and development. The integration of synthetic chemistry, biological evaluation, and computational modeling has provided a robust foundation for further exploration. As research progresses, this compound may emerge as a key player in addressing unmet medical needs in various disease areas.